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Compound of Interest

Compound Name: 4-Chloro-2,6-diiodophenol

Cat. No.: B102086 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-2,6-diiodophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 4-Chloro-2,6-diiodophenol. The information is intended to support laboratory

personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
4-Chloro-2,6-diiodophenol is a halogenated phenolic compound that requires careful handling

due to its potential health hazards. Based on available data for similar compounds, it is

classified as an irritant.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin
irritation.[1]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1]
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| Specific target organ toxicity — Single exposure (Respiratory tract irritation) | 3 | H335: May

cause respiratory irritation.[1] |

The signal word for this chemical is "Warning".[1] It is crucial to adhere to all precautionary

measures to avoid exposure.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physicochemical Data for Similar Compound 4-Chloro-2-iodophenol

Property Value

Molecular Formula C₆H₄ClIO

Molar Mass 254.45 g/mol [2]

Appearance White to pale yellow crystalline powder[3]

Melting Point 75.0 to 79.0 °C[3]

Boiling Point 225.1°C at 760 mmHg[3]

| Solubility | Soluble in ethanol, ethers, and benzene; slightly soluble in water.[3] |

Safe Handling and Storage
Proper handling and storage are critical to prevent accidental exposure and maintain the

chemical's integrity.

Handling
Ventilation: Use only outdoors or in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of dust or vapors.[4][5][6]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[4][5] Wash hands

and any exposed skin thoroughly after handling.[4][5]
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Contact Avoidance: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][5] Avoid

contact with skin and eyes.[5]

General Practice: Employ good occupational work practices.[7] Avoid all personal contact,

including inhalation.[7]

Storage
Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Security: Store locked up.[4][5]

Incompatibilities: Store away from strong oxidizing agents.[6][8]

Conditions to Avoid: Keep away from heat, sparks, and flame.[5] The compound may be light

and air sensitive.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-Chloro-2,6-diiodophenol to
prevent direct contact.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety
goggles or a face shield.[4]
[5]

Protects against splashes
and dust, preventing
serious eye irritation.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., Neoprene, Butyl rubber)

and a lab coat.[4][6][9]

Prevents skin contact which

can cause irritation.[1]

| Respiratory Protection | NIOSH-approved respirator if exposure limits are exceeded or if

ventilation is inadequate.[4][5] | Prevents respiratory tract irritation from dust or vapors.[1] |
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Required PPE for Handling 4-Chloro-2,6-diiodophenol

Lab Coat / Protective Clothing

Is work performed in a
well-ventilated area / fume hood?

Chemical-Resistant Gloves
(e.g., Neoprene, Butyl)

Safety Goggles / Face Shield Respirator (If needed)

Proceed with Experiment

Before Handling Chemical

No / High Dust Risk

Yes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) decision workflow.

Experimental Protocols and Workflows
While specific experimental protocols are proprietary, a general workflow for handling

halogenated phenols in a research setting involves the following steps.

General Laboratory Handling Workflow
Preparation:

Review the Safety Data Sheet (SDS) thoroughly.[6]

Ensure the work area, specifically the chemical fume hood, is clean and operational.[6]

Verify that an emergency eyewash station and safety shower are accessible.[5][6]
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Assemble all necessary PPE as outlined in Table 3.

Execution:

Don all required PPE before handling the primary container.

Perform all manipulations, including weighing and dilutions, within a certified chemical

fume hood to contain dust and vapors.[6]

Use dedicated, clearly labeled glassware.

Keep the container sealed when not in use.[7]

Post-Experiment:

Decontaminate all surfaces and equipment after use.

Dispose of waste in a clearly labeled, sealed container designated for halogenated organic

waste.[6]

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.[6][7]

1. Preparation
- Review SDS

- Check Fume Hood
- Assemble PPE

2. Chemical Handling
(Inside Fume Hood)

- Weighing
- Dilution

- Reaction

3. Post-Handling
- Decontaminate

- Segregate Waste

4. Final Steps
- Doff PPE

- Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for safe chemical handling.

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air.[4] If
breathing is difficult, give oxygen.[4] If
not breathing, give artificial respiration
and seek immediate medical attention.[4]

Skin Contact

Take off contaminated clothing immediately.[4]

Wash off with soap and plenty of water.[4] If skin

irritation occurs, get medical help.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses, if present and easy

to do.[4] Continue rinsing and seek immediate

medical attention.[4][10]

| Ingestion | Rinse mouth.[4] Do NOT induce vomiting.[11][12] Get medical help immediately.[4]

|

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[4] Avoid dust formation and

contact with the substance.[4] Ensure adequate ventilation.[4]

Containment: Prevent the substance from entering drains.[7][10]

Cleanup: For dry spills, sweep or shovel the material into a suitable, labeled container for

disposal, minimizing dust generation.[5][7] Wash the spill area thoroughly.[7]
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Exposure Occurs

Identify Exposure Route

Inhalation:
- Move to fresh air

- Provide oxygen if needed

 Inhaled 

Skin Contact:
- Remove clothing

- Wash with soap & water

 Skin 

Eye Contact:
- Rinse with water (15 min)

- Remove contacts

 Eyes 

Ingestion:
- Rinse mouth

- Do NOT induce vomiting

 Ingested 

Seek Immediate
Medical Attention

 if irritation persists 

Click to download full resolution via product page

Caption: First aid response flowchart for accidental exposure.

Toxicology and Health Effects
Phenolic compounds can be toxic and corrosive.[8] 4-Chloro-2,6-diiodophenol is harmful if it

comes into contact with the skin, is inhaled, or is swallowed, and it causes serious irritation to

the skin and eyes.[1][7] Prolonged or repeated exposure to similar phenols can potentially

affect the central nervous system, liver, and kidneys.[8][9]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[10]

Dispose of contents/container to an approved waste disposal plant.[5][10] Do not mix with other

waste.[10] Handle uncleaned containers as you would the product itself.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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